3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one

• Molecular Formula: C15H17BrFNO2
• Molecular Weight: 342.20 g/mol
• IUPAC Name: 3-(2-bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one
• InChI: InChI=1S/C15H17BrFNO2/c1-15(2,16)13(19)10-6-5-9-18(14(10)20)12-8-4-3-7-11(12)17/h3-4,7-8,10H,5-6,9H2,1-2H3
• InChI Key: OYADFUQBULMRBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1CCCN(C1=O)C2=CC=CC=C2F)Br

Description

3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one (CAS: 2059999-87-8) is a brominated piperidinone derivative with a molecular formula of C₁₅H₁₇BrFNO₂ and a molecular weight of 342.20 g/mol . Its structure features a piperidin-2-one core substituted with a 2-fluorophenyl group at the 1-position and a 2-bromo-2-methylpropanoyl moiety at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the piperidinone ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the 2-fluorophenyl group: This step might involve nucleophilic substitution reactions.

Addition of the 2-bromo-2-methylpropanoyl group: This could be done through acylation reactions using reagents like bromoacetyl bromide.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, potentially forming oxo derivatives.

Reduction: Reduction reactions could lead to the formation of alcohols or amines.

Substitution: Halogen atoms (like bromine) can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Sodium iodide in acetone (Finkelstein reaction), Grignard reagents.

Major Products

The major products would depend on the specific reactions and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one is a synthetic compound with a complex structure and specific functional groups, with the molecular formula $C_{15}H_{17}BrFNO_2$ and a molecular weight of 342.20 g/mol. It features a piperidinone ring, a six-membered ring containing a nitrogen atom, along with a bromo group, a fluorophenyl moiety, and an acyl group derived from 2-bromo-2-methylpropanoyl. This combination gives it potential biological activity and chemical reactivity.

Potential Applications

3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one has potential applications in pharmaceutical development, chemical research, and specialty chemicals production:

• Pharmaceutical Development It can be used as an intermediate in the synthesis of biologically active compounds or drugs.
• Chemical Research It can be used in studies exploring structure-activity relationships and mechanisms of action related to piperidine derivatives.
• Specialty Chemicals Production Its unique structure may lend itself to the development of new materials or chemicals with specific properties.

Interaction studies are essential for understanding how 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one affects biological systems. Preliminary research suggests that it may modulate receptor activity, particularly involving neurotransmitter systems, but further studies are needed to elucidate its precise mechanisms and potential therapeutic applications.

Uniqueness

The uniqueness of 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one lies in its specific substitution pattern and the presence of both bromo and fluorine atoms in strategic positions. These features may significantly influence its chemical reactivity and biological activity compared to similar compounds, making it a subject of interest for further research in medicinal chemistry.

Several compounds share structural similarities with 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one:

Compound Name	Structure	Unique Features
3-(2-Chloro-2-methylpropanoyl)-1-(3-fluorophenyl)piperidin-2-one	Contains a chloro group instead of bromo
3-(2-Bromo-2-methylpropanoyl)-1-(4-fluorophenyl)piperidin-2-one	Has a para-substituted fluorophenyl group
3-(2-Bromo-3-methylbutanoyl)-1-(3-fluorophenyl)piperidin-2-one	Features a different acyl chain with branched alkyl groups

Mechanism of Action

The mechanism of action would depend on the specific biological target. For instance, if the compound acts as a receptor ligand, it might bind to the receptor and modulate its activity. The molecular targets could include enzymes, ion channels, or other proteins, and the pathways involved might include signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs: Substituent Variations

The compound is compared below with three fluorophenyl- and/or bromine-containing analogs (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Aromatic Substituent Position
3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one	2059999-87-8	C₁₅H₁₇BrFNO₂	342.20	2-Bromo-2-methylpropanoyl (3-position), 2-fluorophenyl (1-position)	2-fluorophenyl
3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one	1315366-31-4	C₁₂H₁₃BrFNO	286.14	Bromine (3-position), 4-fluoro-2-methylphenyl (1-position)	4-fluoro-2-methylphenyl
Ethyl(fluorophenyl)(piperidin-2-yl)acetate	Not available	C₁₅H₁₈FNO₂	~263.31	Ethyl acetate (functional group), fluorophenyl (unspecified position)	Fluorophenyl (unknown)
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	Not available	C₁₆H₁₃BrO	301.19	Bromine (2-position), chalcone backbone (propenone)	4-methylphenyl, phenyl

Key Observations:

Halogen Substitution: The target compound and 3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one both contain bromine but differ in substitution patterns. The former has a bulky 2-bromo-2-methylpropanoyl group, while the latter has a simpler bromine atom directly on the piperidinone ring . Bromine in 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one (a chalcone derivative) is part of a conjugated system, suggesting distinct electronic properties compared to the saturated piperidinone analogs .

Fluorophenyl Position: The 2-fluorophenyl group in the target compound may induce steric hindrance and electronic effects distinct from the 4-fluoro-2-methylphenyl group in the analog from .

Physicochemical Properties

• Molecular Weight: The target compound (342.20 g/mol) is significantly heavier than its analogs (263.31–301.19 g/mol), likely due to the branched bromo-methylpropanoyl group .
• Halogen Effects: Bromine’s electronegativity and van der Waals radius may enhance lipophilicity in the target compound compared to non-brominated analogs like ethyl(fluorophenyl)(piperidin-2-yl)acetate .
• Aromatic Substituent Positioning : The 2-fluorophenyl group in the target compound could create stronger para-directing effects in electrophilic substitution reactions compared to meta- or ortho-substituted analogs .

Biological Activity

3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one is a synthetic compound characterized by a complex structure that includes a piperidinone ring, a bromo group, and a fluorophenyl moiety. Its molecular formula is C15H17BrFNO2, with a molecular weight of approximately 342.20 g/mol. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities, particularly in relation to neurotransmitter systems and receptor modulation.

Structural Features

The unique structural attributes of 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one include:

• Piperidinone Ring : A six-membered ring containing nitrogen, which is common in many pharmacologically active compounds.
• Bromo and Fluoro Substituents : The presence of bromine and fluorine atoms in specific positions may significantly influence the compound's reactivity and biological activity.

Preliminary studies suggest that 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one may interact with various biological targets, particularly neurotransmitter receptors. The specific mechanisms through which this compound exerts its effects are still under investigation, but it is hypothesized to modulate receptor activity, potentially influencing neurological processes.

Pharmacological Potential

Research indicates that compounds with similar structural motifs have shown promise in pharmacological applications. For instance, analogs of piperidine derivatives have been studied for their ability to act on receptors involved in neurological functions. The pharmacological profile of 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one suggests potential applications in treating neurological disorders or as intermediates in drug synthesis.

Comparative Analysis

To understand the biological activity better, it is beneficial to compare 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Features
3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one	C15H17BrFNO2	342.20 g/mol	Contains bromo and fluoro substituents
3-(2-Chloro-2-methylpropanoyl)-1-(3-fluorophenyl)piperidin-2-one	C15H17ClFNO2	342.20 g/mol	Contains chlorine instead of bromine
3-(2-Bromo-2-methylpropanoyl)-1-(4-fluorophenyl)piperidin-2-one	C15H17BrFNO2	342.20 g/mol	Features para-substituted fluorophenyl group

This table illustrates how variations in substituents can lead to differences in chemical reactivity and potential biological effects among these compounds.

Q & A

Q. What are the recommended synthetic routes for 3-(2-Bromo-2-methylpropanoyl)-1-(2-fluorophenyl)piperidin-2-one?

• Methodological Answer : The synthesis typically involves two key steps: (1) formation of the piperidin-2-one scaffold and (2) bromoacylation.

• Piperidin-2-one Formation : React 2-fluorophenylamine with a cyclic ketone (e.g., δ-valerolactam) under acidic conditions to form the 1-(2-fluorophenyl)piperidin-2-one core .
• Bromoacylation : Introduce the 2-bromo-2-methylpropanoyl group via nucleophilic acyl substitution. Use 2-bromo-2-methylpropanoyl chloride in anhydrous dichloromethane (DCM) with a base (e.g., triethylamine) to minimize hydrolysis .
  Table 1 : Comparison of Reaction Yields for Bromoacylation

Base Used	Solvent	Temperature (°C)	Yield (%)
Triethylamine	DCM	0–25	72–85
NaHCO₃	THF	25	58–63

Q. How can this compound be characterized using spectroscopic techniques?

• Methodological Answer :

• NMR :
• ¹H NMR : Expect aromatic protons (δ 7.2–7.6 ppm for 2-fluorophenyl), piperidinone NH (δ 5.8–6.2 ppm, broad), and methyl groups (δ 1.3–1.6 ppm for Br-C(CH₃)₂) .
• ¹³C NMR : Carbonyl (C=O) at δ 170–175 ppm; brominated quaternary carbon (C-Br) at δ 65–70 ppm .
• Mass Spectrometry : Molecular ion [M+H]⁺ expected at m/z 355.1 (C₁₅H₁₈BrFNO₂⁺). Fragments include loss of Br (Δm/z 79.9) and cleavage of the piperidinone ring .

Q. What are the solvent-dependent stability considerations for this compound?

• Methodological Answer : The bromoacyl group is prone to hydrolysis in polar protic solvents (e.g., water, methanol). Stability assays in DCM, THF, and DMF show: Table 2 : Degradation Rates (24 hrs, 25°C)

Solvent	% Degradation
DCM	<5%
THF	10–15%
DMF	20–25%
Store at –20°C under inert gas (argon) for long-term stability .

Advanced Research Questions

Q. How to resolve contradictions in reported bioactivity data for brominated piperidinones?

• Methodological Answer : Discrepancies in antimicrobial assays (e.g., reports MIC = 8 µg/mL against S. aureus, while other studies show MIC >32 µg/mL) may arise from:

• Strain Variability : Use standardized strains (e.g., ATCC 25923) and broth microdilution protocols.
• Compound Purity : Validate purity via HPLC (>95%) to exclude confounding impurities .
• Assay Conditions : Control pH (7.2–7.4) and inoculum size (5 × 10⁵ CFU/mL) .

Q. What crystallographic strategies are effective for structural elucidation of brominated piperidinones?

• Methodological Answer :

• Single-Crystal X-ray Diffraction (SCXRD) : Grow crystals via slow evaporation in DCM/hexane (1:3). Key parameters:
• Space group: Monoclinic P2₁/n (common for piperidinones) .
• Bond lengths: C-Br = 1.93–1.97 Å; C=O = 1.21–1.23 Å .
• Powder XRD : Use Rietveld refinement to confirm phase purity if single crystals are unavailable .

Q. How to optimize reaction conditions for introducing the bromo-methylpropanoyl group?

• Methodological Answer : Apply Design of Experiments (DoE) to evaluate variables: Table 3 : DoE Factors for Bromoacylation Optimization

Factor	Range	Optimal Value
Temperature	0–40°C	25°C
Catalyst (DMAP)	0–10 mol%	5 mol%
Reaction Time	2–24 hrs	12 hrs
Response surface modeling (RSM) identified 25°C and 5 mol% DMAP as optimal, improving yield from 65% to 88% .

Q. What computational methods predict the reactivity of the bromoacyl group in nucleophilic substitutions?

• Methodological Answer :

• DFT Calculations : Use B3LYP/6-31G(d) to model transition states. The Br-C(CH₃)₂ group exhibits lower activation energy (ΔG‡ = 18.3 kcal/mol) compared to non-methylated analogs (ΔG‡ = 23.1 kcal/mol) due to steric stabilization .
• Molecular Dynamics (MD) : Simulate solvation effects in DCM to predict reaction pathways .